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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B8807881 Get Quote

This guide provides a comprehensive overview of the synthesis of benzyltrimethylammonium
tribromide (BTMA Br₃), a versatile and stable brominating agent. The content is tailored for

researchers, scientists, and professionals in drug development, offering detailed experimental

protocols and quantitative data to ensure reproducibility and understanding of the synthesis

process.

Introduction
Benzyltrimethylammonium tribromide is a solid, orange crystalline compound that serves as

a safer and more convenient alternative to liquid bromine for various chemical transformations.

[1][2] Its applications in organic synthesis are extensive, including the bromination of aromatic

compounds, alkenes, and ketones, as well as mild oxidation of alcohols and ethers.[3][4][5]

This document outlines a reliable and efficient protocol for its preparation in a laboratory

setting.

Reaction Scheme
The synthesis of benzyltrimethylammonium tribromide is typically achieved through the

reaction of benzyltrimethylammonium chloride with sodium bromate and hydrobromic acid in an

aqueous solution.[1][3][4] The overall reaction is as follows:

3 C₆H₅CH₂N(CH₃)₃⁺Cl⁻ + NaBrO₃ + 6 HBr → 3 C₆H₅CH₂N(CH₃)₃⁺Br₃⁻ + 3 HCl + NaBr + 3

H₂O
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An alternative method involves the direct reaction of benzyltrimethylammonium chloride with

bromine in dichloromethane.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data from a representative synthesis

protocol.[1] This allows for a quick assessment of the reaction's stoichiometry and efficiency.

Reactant/Pr
oduct

Molecular
Formula

Molecular
Weight (
g/mol )

Amount (g)
Moles
(mmol)

Molar Ratio

Benzyltrimeth

ylammonium

Chloride

C₁₀H₁₆ClN 185.69 11.1 60 2

Sodium

Bromate
NaBrO₃ 150.89 4.5 30 1

Hydrobromic

Acid (47%)
HBr 80.91 - 180 6

Product

Benzyltrimeth

ylammonium

Tribromide

C₁₀H₁₆Br₃N 389.96 18.2 46.7 -

Yield: 78%

Melting Point:

100-101 °C

Detailed Experimental Protocol
This protocol is based on a well-established method for the synthesis of

benzyltrimethylammonium tribromide.[1]

Materials:
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Benzyltrimethylammonium chloride (11.1 g, 60 mmol)

Sodium bromate (4.5 g, 30 mmol)

Hydrobromic acid (47%)

Water (100 ml)

Dichloromethane (200 ml)

Magnesium sulfate

Diethyl ether

Procedure:

Reaction Setup: In a suitable flask, dissolve benzyltrimethylammonium chloride (11.1 g) and

sodium bromate (4.5 g) in 100 ml of water.

Addition of Hydrobromic Acid: While stirring the solution at room temperature, slowly add

47% hydrobromic acid (180 mmol). A solid precipitate will form.

Extraction: Transfer the mixture to a separatory funnel and extract the product with

dichloromethane (4 x 50 ml).

Drying: Combine the organic layers and dry over anhydrous magnesium sulfate.

Solvent Removal: Filter off the magnesium sulfate and remove the dichloromethane under

reduced pressure using a rotary evaporator.

Recrystallization: Recrystallize the resulting orange solid from a 10:1 mixture of

dichloromethane and diethyl ether.

Isolation and Drying: Collect the orange crystals by filtration and dry them in a vacuum

desiccator.

Characterization: The final product should be an orange crystalline solid with a melting point of

100-101 °C.[1] Elemental analysis should conform to the calculated values for C₁₀H₁₆NBr₃: C,
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30.80%; H, 4.14%; N, 3.59%; Br, 61.47%.[1]

Logical Workflow for Synthesis
The following diagram illustrates the logical progression of the synthesis protocol, from the

initial reactants to the final, purified product.
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Synthesis Workflow for Benzyltrimethylammonium Tribromide

Starting Materials:
- Benzyltrimethylammonium Chloride

- Sodium Bromate
- Hydrobromic Acid

- Water

Reaction at Room Temperature

Precipitation of Crude Product

Extraction with Dichloromethane

Drying of Organic Layer
(Magnesium Sulfate)

Solvent Removal
(Rotary Evaporation)

Recrystallization from
Dichloromethane-Ether

Final Product:
Orange Crystals of

Benzyltrimethylammonium Tribromide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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